Cas no 5859-68-7 (Propanedioic acid, [(3,5-dimethoxyphenyl)methyl]-, diethyl ester)

• Product Name: Propanedioic acid, [(3,5-dimethoxyphenyl)methyl]-, diethyl ester
• CAS No: 5859-68-7
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 341517
• PubChem ID: 10852433
• Update Time: 2025-04-19

Propanedioic acid, [(3,5-dimethoxyphenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(3,5-dimethoxyphenyl)methyl]-, diethyl ester
• diethyl 2-[(3,5-dimethoxyphenyl)methyl]propanedioate
• diethyl 2-(3,5-dimethoxybenzyl)malonate
• DTXSID40445870
• 5859-68-7
• SCHEMBL490334

• Inchi： 1S/C16H22O6/c1-5-21-15(17)14(16(18)22-6-2)9-11-7-12(19-3)10-13(8-11)20-4/h7-8,10,14H,5-6,9H2,1-4H3
• InChI Key： PXYDKAMFFSSXLQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CC1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 310.14166
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06